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Compound of Interest |

[4-
Compound Name: (Carbamothioylamino)phenyljthiou

rea

Cat. No.: B073729

\ J

Important Disclaimer: Specific safety and toxicological data for [4-
(Carbamothioylamino)phenyl]thiourea (CAS 1519-70-6), also known as N,N"-1,4-
Phenylenebis(thiourea), is limited. The following guidelines are based on the well-documented
safety profile of the structurally related compound, Phenylthiourea (PTU), and should be
considered as conservative, precautionary measures. The presence of two thiourea functional
groups may increase the potential hazards. A comprehensive, substance-specific risk
assessment should be conducted before handling.

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling [4-
(Carbamothioylamino)phenyl]thiourea. Adherence to these guidelines is crucial for ensuring
laboratory safety.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, and skin or
eye contact.
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PPE Category

Recommended Equipment

Eye and Face Protection

Wear chemical safety goggles or a face shield
that complies with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1]

Skin Protection

Wear appropriate protective gloves (nitrile
gloves are recommended, with double-gloving
advised) and clothing to prevent skin exposure.
[2] A lab coat, long pants, and closed-toe shoes

are required.[2]

Respiratory Protection

All work with this compound should be
conducted in a certified chemical fume hood to
prevent inhalation.[2][3] If a fume hood is not
available or if exposure limits may be exceeded,
a NIOSH/MSHA approved respirator with a

particulate filter should be used.[1]

Health Hazard Summary

Based on data for Phenylthiourea, [4-(Carbamothioylamino)phenyl]thiourea is presumed to

be highly toxic.

Hazard Class

Description

Acute Toxicity

Fatal if swallowed.[1][4] May cause irritation to

the skin, eyes, and respiratory tract.[3][5]

Sensitization

May cause an allergic skin reaction.[1][4]

Routes of Exposure

Inhalation, ingestion, skin, and eye contact.[2]

First Aid

Eyes: Immediately flush with plenty of water for
at least 15 minutes.[1] Skin: Wash off
immediately with plenty of soap and water.[1]
Ingestion: Immediately call a poison center or

doctor.[1] Inhalation: Move to fresh air.[1]
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Handling and Storage Protocols

Proper handling and storage are critical to minimize risk.

Aspect Guideline

Use only under a chemical fume hood.[6] Avoid

creating dust.[5][6] Do not eat, drink, or smoke

Handling . .
when using this product.[1] Wash hands
thoroughly after handling.[3]
Store in a tightly closed container in a dry, cool,
and well-ventilated area.[3][5] Store locked up
Storage

and away from incompatible materials such as

strong oxidizing agents, acids, and bases.[3][6]

Evacuate the area. Wear appropriate PPE. For
powdered material, sweep up carefully to avoid
) generating dust and place in a sealed container
Spill Response ) ) )
for disposal.[3][5] Ventilate and wash the spill
area after cleanup is complete.[3] Do not allow

the material to enter drains.[7]

Disposal Plan

Dispose of [4-(Carbamothioylamino)phenyl]thiourea and any contaminated materials as
hazardous waste.
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Waste Type Disposal Procedure

Dispose of contents and container to an
approved waste disposal plant.[1] Chemical
) residues are considered special waste and must
Chemical Waste ) ] ]
be disposed of in accordance with federal, state,
and local regulations. Contact a licensed

professional waste disposal service.

Any materials that come into contact with the

chemical, including gloves, paper towels, and
Contaminated Materials labware, should be collected in a sealed,

labeled container and disposed of as hazardous

waste.[7] Do not mix with other waste.[8]

Experimental Workflow Diagram

The following diagram outlines the standard operational workflow for handling [4-
(Carbamothioylamino)phenyl]thiourea, from preparation to disposal, emphasizing safety at

each step.

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of [4-(Carbamothioylamino)phenyl]thiourea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Carbamothioylamino)phenyl]thiourea]. BenchChem, [2026]. [Online PDF]. Available at:
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4-carbamothioylamino-phenyl-thiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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